Cas no 1094902-47-2 (1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one)

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one structure
1094902-47-2 structure
Product Name:1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
CAS No:1094902-47-2
MF:C9H7Cl2FO
MW:221.055684328079
CID:4679847
Update Time:2023-08-15

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
    • NE55791
    • 1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
    • Inchi: 1S/C9H7Cl2FO/c10-5-6(13)4-7-8(11)2-1-3-9(7)12/h1-3H,4-5H2
    • InChI Key: AQUIHEQWJOQPDS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CC(CCl)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Topological Polar Surface Area: 17.1

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C383290-10mg
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2
10mg
$ 50.00 2022-06-06
TRC
C383290-50mg
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2
50mg
$ 185.00 2022-06-06
TRC
C383290-100mg
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2
100mg
$ 295.00 2022-06-06
Enamine
EN300-50512-0.05g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.05g
$174.0 2023-04-30
Enamine
EN300-50512-0.1g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.1g
$257.0 2023-04-30
Enamine
EN300-50512-0.25g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.25g
$367.0 2023-04-30
Enamine
EN300-50512-0.5g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
0.5g
$579.0 2023-04-30
Enamine
EN300-50512-1.0g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
1g
$743.0 2023-04-30
Enamine
EN300-50512-2.5g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
2.5g
$1454.0 2023-04-30
Enamine
EN300-50512-5.0g
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
1094902-47-2 95%
5g
$2152.0 2023-04-30
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.